Cas no 1326859-54-4 (4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326859-54-4
• MF: C₂₆H₂₁N₃O₄
• MW: 439.462646245956
• CID: 5399585
• Update Time: 2025-07-23

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1(2H)-isoquinolinone
• 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C26H21N3O4/c1-16-7-6-8-18(13-16)29-15-21(19-9-4-5-10-20(19)26(29)30)25-27-24(28-33-25)17-11-12-22(31-2)23(14-17)32-3/h4-15H,1-3H3
• InChI Key： SWDCXJPQNJUPKP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=CN1C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.6±65.0 °C(Predicted)
• pka: -1.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one

Professional Introduction to Compound with CAS No. 1326859-54-4 and Product Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one

The compound identified by the CAS number 1326859-54-4 and the product name 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The combination of a 1,2-dihydroisoquinolin-1-one core with a 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl substituent suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry. The structural motif of 1,2-dihydroisoquinolin-1-one is well-known for its presence in various bioactive molecules, including alkaloids and pharmacologically relevant compounds. The incorporation of an oxadiazole ring into this scaffold enhances the molecule's complexity and potential for binding to specific biological receptors. This structural design not only contributes to improved solubility and metabolic stability but also opens up avenues for exploring new mechanisms of action.

The presence of 3-methylphenyl and 3,4-dimethoxyphenyl groups in the molecule adds another layer of functionality. These aromatic rings are known to influence the electronic properties and binding affinity of the compound. The methoxy groups on the phenyl ring can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate recognition. Such interactions are often pivotal in modulating the activity of target proteins. The combination of these structural elements makes this compound a versatile tool for studying molecular recognition processes.

Recent studies have highlighted the importance of oxadiazole-containing derivatives in drug discovery. Oxadiazoles are heterocyclic compounds that exhibit a wide range of biological activities due to their ability to interact with various enzymes and receptors. For instance, derivatives of oxadiazole have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The compound under discussion incorporates an oxadiazole ring linked to a dihydroisoquinolinone core, which may synergize to produce enhanced biological effects.

The dihydroisoquinolinone scaffold is particularly interesting because it mimics natural products that have been historically used as medicines. Compounds based on this scaffold have demonstrated efficacy in treating neurological disorders, cardiovascular diseases, and infections. The addition of the 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl moiety could potentially enhance the pharmacological profile by introducing new binding interactions or modulating existing ones. This modification might lead to improved selectivity or reduced side effects compared to existing drugs.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques in medicinal chemistry. The synthesis likely includes cyclization reactions to form the dihydroisoquinolinone core and subsequent functionalization to introduce the oxadiazole substituent. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions could have been employed to construct the aromatic rings efficiently. These synthetic strategies not only highlight the ingenuity of synthetic chemists but also contribute to the development of robust synthetic routes for future derivatives.

The potential applications of this compound are vast and span across multiple therapeutic areas. Given its structural complexity and known bioactive motifs, it could serve as a lead compound for developing drugs targeting central nervous system disorders. Additionally, its interaction with enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory therapies. The presence of methoxy groups suggests that it might also exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways.

In conclusion, the compound with CAS number 1326859-54-4 and product name 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)-1,2-dihydroisoquinolin-1-one represents a significant contribution to pharmaceutical chemistry. Its unique structure combines known bioactive scaffolds with functional groups that enhance its potential for biological activity. Further research is warranted to explore its pharmacological properties and therapeutic applications fully.